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Compound of Interest

Compound Name: Ergothioneine-d9

Cat. No.: B12412130

An In-depth Overview of Ergothioneine-d9: From Sourcing to Application

This technical guide provides a comprehensive overview of Ergothioneine-d9, a deuterated
internal standard crucial for the accurate quantification of ergothioneine in various biological
matrices. Ergothioneine is a naturally occurring amino acid antioxidant with potential
therapeutic applications, making its precise measurement essential for research and
development. This document details the CAS number, commercial availability, and key
technical data for Ergothioneine-d9. Furthermore, it outlines detailed experimental protocols
for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications, a
common analytical technique in pharmaceutical and clinical research.

Chemical Identification and Properties

Ergothioneine-d9 is the isotopically labeled form of L-(+)-Ergothioneine, where nine hydrogen
atoms on the trimethylammonium group are replaced with deuterium. This stable isotope
labeling renders it an ideal internal standard for mass spectrometry-based quantification, as it
co-elutes with the unlabeled analyte but is distinguishable by its higher mass.

While there is no specific CAS number assigned to Ergothioneine-d9, the CAS number for the
unlabeled L-(+)-Ergothioneine, 497-30-3, is commonly used for reference by commercial
suppliers[1][2].
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Key Chemical Properties:
e Molecular Formula: CoeHeD9oN30O2S
e Molecular Weight: Approximately 238.35 g/mol

Commercial Availability and Supplier Data

Ergothioneine-d9 is available from several reputable suppliers of research chemicals and
analytical standards. The following table summarizes key quantitative data from a selection of
commercial sources to aid in procurement decisions.

] Catalog . . .
Supplier Purity Isotopic Purity  Format
Number
Santa Cruz - - )
] sC-219484 Not specified Not specified Solid
Biotechnology
MedChemExpres N )
HY-N1914S1 >98% (LC-MS) Not specified Solid
s
Pharmaffiliates PA STI 037640 Not specified Not specified White Solid
LGC Standards TRC-E600003 >98% Not specified Neat
Cayman . ) ]
) Item No. 15685 >98% Not specified A crystalline solid
Chemical
Toronto
Research E600003 Not specified Not specified Not specified
Chemicals

Note: "Not specified" indicates that the information was not readily available on the supplier's
public documentation. It is recommended to request a certificate of analysis for lot-specific
data.

Experimental Protocols: Quantification of
Ergothioneine using Ergothioneine-d9 Internal
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Standard

The primary application of Ergothioneine-d9 is as an internal standard in isotope dilution mass
spectrometry for the accurate quantification of ergothioneine in biological samples such as
plasma, whole blood, and tissue homogenates. The following provides a generalized
experimental protocol based on published methodologies.[1][3][4]

Sample Preparation (Human Plasma)

e Thaw Samples: Thaw frozen plasma samples on ice.

o Spike with Internal Standard: To a 50 pL aliquot of plasma, add 5 pL of Ergothioneine-d9
internal standard solution (concentration to be optimized based on expected analyte levels).

e Protein Precipitation: Add 200 uL of ice-cold acetonitrile to precipitate proteins.

o Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 13,000 x
g for 10 minutes at 4°C.

e Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.
o Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.
o Reconstitution: Reconstitute the dried extract in 100 L of the initial mobile phase.

o Filtration: Filter the reconstituted sample through a 0.22 um syringe filter prior to LC-MS/MS
analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Conditions

e Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 um) is
commonly used.

e Mobile Phase A: 0.1% formic acid in water.

o Mobile Phase B: 0.1% formic acid in acetonitrile.
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o Gradient Elution: A typical gradient would start at a low percentage of mobile phase B, ramp
up to a high percentage to elute the analyte, and then return to initial conditions for column
re-equilibration. The specific gradient profile should be optimized for the particular column
and system.

e Flow Rate: A flow rate of 0.3 mL/min is a common starting point.
e Injection Volume: 5-10 pL.
 lonization Mode: Electrospray lonization (ESI) in positive mode.
e Multiple Reaction Monitoring (MRM) Transitions:

o Ergothioneine: m/z 230.1 - 127.1

o Ergothioneine-d9: m/z 239.1 - 136.1

e Instrument Parameters: Optimize cone voltage, collision energy, and other source
parameters for maximum signal intensity for both the analyte and the internal standard.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the experimental process, from sample
acquisition to data analysis.

Sample Preparation Analysis

Spike with Protein Precipitation

LC-MS/MS Analysis

Ergothioneine-d9 (Acetonitrile)
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Caption: A streamlined workflow for the quantification of ergothioneine in plasma using
Ergothioneine-d9.
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Caption: Logical steps for sourcing and utilizing Ergothioneine-d9 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to Ergothioneine-d9 for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412130#ergothioneine-d9-cas-number-and-
commercial-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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